Cas no 608-93-5 (1,2,3,4,5-Pentachlorobenzene)

Pentachlorobenzene, pentachlorobenzene, molecular formula c6hcl5, molecular weight 250.34. used for the preparation of pentachloronitrobenzene.

1,2,3,4,5-Pentachlorobenzene structure

Product Name:1,2,3,4,5-Pentachlorobenzene

CAS No:608-93-5

Molecular Formula:C₆HCl₅

Molecular Weight:250.33700

CID:82683

PubChem ID:24862032

1,2,3,4,5-Pentachlorobenzene Properties

Names and Identifiers

- pentachlorobenzene
- Pentachlorobenzene solution
- Pentachlorobenzeneneat
- 1,2,3,4,5-Pentachlorobenzene
- 2,3,4,5,6-Pentachlorobenzene
- NSC 1857
- PCB
- QCB
- +Expand
- MDL： MFCD00000539
- InChIKey： CEOCDNVZRAIOQZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C6HCl5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
- SMILES： ClC1=CC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

Exact Mass: 247.85200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 247.852
Heavy Atom Count: 11
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 4.95360
PSA: 0.00000
Refractive Index: 1.5522 (estimate)
Boiling Point: 275-277 °C(lit.)
Melting Point: 84-87 °C (lit.)
Flash Point: 131.6°C
Color/Form: 200 μg/mL in methylene chloride
Color/Form: Not available
Solubility: Not available
Density: 1.609 g/mL at 25 °C(lit.)

1,2,3,4,5-Pentachlorobenzene Security Information

Symbol: GHS02 GHS07 GHS09
RTECS：DA6640000
WGK Germany：3
Safety Instruction： S41; S46; S50; S60
Risk Phrases：R11; R22; R50/53; R40
Dangerous goods sign： F Xn N
Hazardous Material transportation number：UN 3077 9/PG 3
Hazard Statement： H228,H302,H410
Warning Statement： P210,P273,P501
Storage Condition：2-8°C
Risk Phrases： 11-22-50/53
Signal Word：Danger

1,2,3,4,5-Pentachlorobenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2,3,4,5-Pentachlorobenzene Synthesis

Synthetic Circuit 1

540-80-7

527-20-8

608-93-5

20925-85-3

118-74-1

87-86-5

82-68-8

Reaction Conditions

1.1 Reagents: Cuprous cyanide Solvents: Dimethyl sulfoxide

Reference

Improved synthesis of pentachlorobenzonitrile

Giumanini, Angelo G.; et al, Toxicological and Environmental Chemistry, 2000, 76(3-4), 147-155

Synthetic Circuit 2

82-68-8

608-93-5

20925-85-3

118-74-1

87-86-5

82-68-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Methanol
2.1 Reagents: Cuprous cyanide Solvents: Dimethyl sulfoxide

Reference

Improved synthesis of pentachlorobenzonitrile

Giumanini, Angelo G.; et al, Toxicological and Environmental Chemistry, 2000, 76(3-4), 147-155

1,2,3,4,5-Pentachlorobenzene Raw materials

1,2,3,4,5-Pentachlorobenzene Preparation Products

1,2,3,4,5-Pentachlorobenzene Related Literature

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Liqin Zhao,Tao Yan,Christian Bruneau,Henri Doucet Catal. Sci. Technol. 2014 4 352
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Adan Li,Thang Phan Dinh,Tomoko Imasaka,Totaro Imasaka Analyst 2017 142 3942
8. C–Cl bond activation and catalytic hydrodechlorination of hexachlorobenzene by cobalt and nickel complexes with sodium formate as a reducing agent

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 608-93-5 (1,2,3,4,5-Pentachlorobenzene)

1,2,3,4,5-Pentachlorobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3,4,5-Pentachlorobenzene Security Information

1,2,3,4,5-Pentachlorobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3,4,5-Pentachlorobenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

1,2,3,4,5-Pentachlorobenzene Raw materials

1,2,3,4,5-Pentachlorobenzene Preparation Products

1,2,3,4,5-Pentachlorobenzene Related Literature

Related Categories

608-93-5 (1,2,3,4,5-Pentachlorobenzene) Related Products